Cas no 103439-98-1 (Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro-)

Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro- structure
103439-98-1 structure
Product Name:Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro-
CAS No:103439-98-1
MF:C14H12N2O6S
MW:336.319882392883
CID:1137037
PubChem ID:366584
Update Time:2025-04-20

Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro-
    • NSC635210
    • 4-[[(4-Aminophenyl)sulfonyl]methyl]-3-nitrobenzoic acid
    • 4-[(4-Aminobenzene-1-sulfonyl)methyl]-3-nitrobenzoic acid
    • 4-(((4-Aminophenyl)sulfonyl)methyl)-3-nitrobenzoic acid
    • 4-[(4-aminophenyl)sulfonylmethyl]-3-nitro-benzoic acid
    • Benzoic acid, 4-(((4-aminophenyl)sulfonyl)methyl)-3-nitro-
    • DTXSID80908419
    • NSC-635210
    • 4-(((4-Aminophenyl)sulfonyl)methyl)-3-(hydroxy(oxido)amino)benzoic acid
    • 103439-98-1
    • Inchi: 1S/C14H12N2O6S/c15-11-3-5-12(6-4-11)23(21,22)8-10-2-1-9(14(17)18)7-13(10)16(19)20/h1-7H,8,15H2,(H,17,18)
    • InChI Key: LRQVYLGFGGKPQX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(CC1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 336.04160728g/mol
  • Monoisotopic Mass: 336.04160728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 152Ų

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